Cas no 2438777-97-8 (2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride)

• Product Name: 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride
• CAS No: 2438777-97-8
• MF: C₄H₆ClN₃O₂S
• MW: 195.627337932587
• CID: 6599757
• PubChem ID: 154776381
• Update Time: 2025-10-23

2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride
• 2-((1H-1,2,4-TRIAZOL-5-YL)THIO)ACETIC ACID HYDROCHLORIDE
• EN300-22864051
• 2438777-97-8
• E72492

• Inchi： 1S/C4H5N3O2S.ClH/c8-3(9)1-10-4-5-2-6-7-4;/h2H,1H2,(H,8,9)(H,5,6,7);1H
• InChI Key： HIVFWENWKSVGJC-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC=NN1)CC(=O)O

Computed Properties

• Exact Mass: 194.9869253g/mol
• Monoisotopic Mass: 194.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride

Research Brief on 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride (CAS: 2438777-97-8)

2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride (CAS: 2438777-97-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-thioacetic acid structure, has shown promising potential in various therapeutic applications, particularly in the development of antimicrobial and anticancer agents. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further preclinical and clinical studies.

Recent studies have focused on the synthesis and characterization of 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride, with particular emphasis on its mechanism of action and biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. Additionally, in vitro assays have demonstrated its efficacy against a range of bacterial and fungal pathogens, suggesting its potential as a broad-spectrum antimicrobial agent.

In the context of anticancer research, preliminary findings indicate that 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride exhibits selective cytotoxicity against certain cancer cell lines, while showing minimal effects on normal cells. This selectivity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Further investigations are underway to elucidate the precise molecular targets and optimize the compound's pharmacokinetic properties.

The compound's unique chemical structure also positions it as a valuable building block in medicinal chemistry. Researchers are exploring its utility in the design of hybrid molecules and prodrugs, aiming to enhance therapeutic efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

Despite the promising results, challenges remain in the development of 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride as a therapeutic agent. Issues such as stability, formulation, and scalability of synthesis need to be addressed to ensure its viability for large-scale production. Ongoing research is focused on overcoming these hurdles through innovative chemical modifications and delivery systems.

In conclusion, 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride represents a promising candidate in the fields of antimicrobial and anticancer drug development. Its unique properties and broad applicability underscore the importance of continued research to fully realize its therapeutic potential. Future studies should prioritize mechanistic investigations, preclinical evaluations, and collaborative efforts to advance this compound toward clinical trials.